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Compound of Interest

Compound Name: 4-Methoxycyclohexanone

Cat. No.: B142444

An In-depth Technical Guide to 4-
Methoxycyclohexanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methoxycyclohexanone is a key organic intermediate with significant applications in the
pharmaceutical and fine chemical industries. This technical guide provides a comprehensive
overview of its physical and chemical properties, detailed synthesis methodologies, and known
applications, particularly in the realm of drug discovery. The information is presented to be a
valuable resource for researchers and professionals engaged in organic synthesis and
medicinal chemistry.

Chemical and Physical Properties

4-Methoxycyclohexanone, also known as p-methoxycyclohexanone, is a substituted
cyclohexanone. It is a clear, pale yellow liquid at room temperature.[1]

Physical Properties

A summary of the key physical properties of 4-Methoxycyclohexanone is presented in the
table below. It is important to note that a definitive melting point for this compound is not
consistently reported in publicly available literature.
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Property Value Reference(s)
Molecular Formula C7H1202 [1112]
Molecular Weight 128.17 g/mol [1][2]
Appearance Clear, pale yellow liquid [1]

Boiling Point 189 °C [1]

Density 0.98 g/cm?3 [1]

Flash Point 69 °C [1]

Refractive Index 1.4560 [1]

B Soluble in chloroform, ethyl
Solubility [1]
acetate, and methanol.

Chemical Properties

4-Methoxycyclohexanone's chemical reactivity is characterized by the presence of a ketone
functional group and an ether linkage. It serves as a versatile building block in organic
synthesis.[1] Its primary application lies in its role as an intermediate for the synthesis of more
complex molecules, including antitumor agents and the insecticide spirotetramat.[1][3]

Synthesis of 4-Methoxycyclohexanone

Several synthetic routes to 4-Methoxycyclohexanone have been reported. The two primary
methods involve the catalytic hydrogenation of 4-methoxyphenol and the oxidation of 4-
methoxycyclohexanol.

Catalytic Hydrogenation of 4-Methoxyphenol

This method is favored for its high yield and clean production process.[1]
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Figure 1: Catalytic Hydrogenation Workflow.

Experimental Protocol:

A general procedure for the synthesis of 4-methoxycyclohexanone from p-hydroxyanisole (4-
methoxyphenol) is as follows:

To an autoclave, add 7 g of a palladium-carbon catalyst and 1 g of borax.[4]

Add 150 g of methylcyclohexane and 100 g of p-hydroxyanisole to the autoclave.[4]

Slowly heat the reaction mixture to 100 °C.[4]

Introduce hydrogen into the system until the pressure reaches 1.0 MPa and commence
stirring.[4]
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e Maintain the reaction pressure between 0.7-1.0 MPa by supplementing with hydrogen as it is
consumed.[4]

» Monitor the reaction progress by sampling and analyzing for the consumption of the starting
material. The reaction is considered complete when the remaining amount of raw material is
less than 1%.[4]

o After completion, cool the reaction mixture to 30°C and filter to remove the catalyst.[4]

o Evaporate the solvent from the filtrate and subsequently distill the residue under reduced
pressure to obtain 4-methoxycyclohexanone. A yield of 92 g (90%) has been reported
using this method.[4]

Oxidation of 4-Methoxycyclohexanol

This method utilizes an oxidizing agent to convert the secondary alcohol of 4-
methoxycyclohexanol to the ketone of 4-Methoxycyclohexanone.
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Figure 2: Oxidation Workflow.

Experimental Protocol:

A continuous catalytic oxidation process has been described for this conversion:
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e Atubular reactor is packed with a molecular sieve-supported phosphotungstic acid catalyst.

[5]

» 4-Methoxycyclohexanol and hydrogen peroxide (as the oxidizing agent) are continuously fed
into the reactor.[5]

e The reaction is carried out to obtain a solution containing 4-methoxycyclohexanone.[5]

e The target compound is then isolated through solvent extraction and subsequent purification.

[5]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-
Methoxycyclohexanone.

NMR Spectroscopy

While detailed spectral data with peak assignments are not readily available in a consolidated
format, *H NMR and 13C NMR spectra are essential for structural elucidation.

Infrared (IR) Spectroscopy

The IR spectrum of 4-Methoxycyclohexanone is expected to show a strong absorption band
corresponding to the carbonyl (C=0) stretching of the ketone, typically in the region of 1715
cm~1, The C-O stretching of the ether group would also be present.

Mass Spectrometry

The mass spectrum of 4-Methoxycyclohexanone would show a molecular ion peak
corresponding to its molecular weight (128.17 g/mol ). Fragmentation patterns would likely
involve cleavage adjacent to the carbonyl group and loss of the methoxy group.[2]

Applications in Drug Discovery and Research

4-Methoxycyclohexanone is a valuable intermediate in the synthesis of various organic
compounds, including those with potential therapeutic applications.[4] It is notably used in the
preparation of antitumor agents.[1] The cyclohexanone scaffold is a common feature in many
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biologically active molecules, and the methoxy group can influence the pharmacokinetic and
pharmacodynamic properties of a compound. While specific studies detailing the biological
activity of 4-Methoxycyclohexanone itself are limited in the public domain, its role as a
precursor highlights its importance in medicinal chemistry.

Signaling Pathway Involvement

Currently, there is no direct evidence in the available scientific literature to suggest the
involvement of 4-Methoxycyclohexanone in any specific biological signaling pathways. Its
primary role appears to be that of a synthetic intermediate rather than a biologically active
molecule that directly interacts with cellular signaling cascades. Further research would be
required to investigate any potential biological activity.

Safety Information

4-Methoxycyclohexanone is considered a mild irritant and may cause skin and eye irritation
upon contact.[1] It is advisable to handle the compound with appropriate personal protective
equipment, including gloves and safety glasses. Store in a cool, dry, and well-ventilated area
away from incompatible substances.

Conclusion

4-Methoxycyclohexanone is a versatile chemical intermediate with established utility in
organic synthesis, particularly for the development of pharmaceutical agents. This guide has
summarized its key physical and chemical properties, outlined its primary synthetic routes with
experimental details, and touched upon its applications and safety considerations. While a
significant body of information exists regarding its synthesis and basic properties, further
research is needed to explore its potential biological activities and any interactions with cellular
signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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